Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C31H35NO8
• Molecular Weight: 549.6 g/mol
• IUPAC Name: diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C31H35NO8/c1-7-39-30(34)24-17(3)32-21-16-20(18-12-9-10-14-22(18)36-4)26(31(35)40-8-2)28(33)27(21)25(24)19-13-11-15-23(37-5)29(19)38-6/h9-15,20,25-26,32H,7-8,16H2,1-6H3
• InChI Key: ZDHCDLZXWOGMOC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=C(C(=CC=C3)OC)OC)C4=CC=CC=C4OC

Description

Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. The compound is synthesized through a series of chemical reactions and has been shown to exhibit promising biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood. However, studies suggest that the compound may exert its effects through various pathways, including modulation of cellular signaling pathways, inhibition of enzyme activity, and regulation of gene expression. The compound has been shown to interact with various cellular targets, including DNA, RNA, and proteins.
Biochemical and Physiological Effects:
Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to exhibit several biochemical and physiological effects. Studies have demonstrated that the compound has anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been shown to exhibit neuroprotective effects and to improve cognitive function. The compound has been investigated for its potential to treat various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has several advantages for lab experiments. The compound is relatively easy to synthesize and has a high yield and purity. It also exhibits low toxicity, making it suitable for in vitro and in vivo studies. However, the compound has some limitations, including its poor solubility in aqueous solutions and its instability under certain conditions.

Future Directions

There are several future directions for research on Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One area of interest is the investigation of the compound's potential as a drug delivery system. The compound has been shown to cross the blood-brain barrier, making it a promising candidate for the treatment of neurological disorders. Another area of interest is the exploration of the compound's mechanism of action and cellular targets. Understanding these aspects of the compound could lead to the development of more effective therapies. Finally, further studies are needed to evaluate the safety and efficacy of the compound in clinical trials.

Synthesis Methods

The synthesis of Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves several chemical reactions. The starting materials include 2,3-dimethoxybenzaldehyde, 2-methoxybenzaldehyde, and ethyl acetoacetate. The reaction proceeds through a series of steps, including condensation, cyclization, and esterification, to yield the final product. The synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

Diethyl 4-(2,3-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been the subject of several scientific research studies. The compound has been shown to exhibit potential therapeutic applications in various disease conditions. It has been investigated for its anti-inflammatory, anti-cancer, anti-microbial, and anti-oxidant properties. The compound has also been studied for its potential use in drug delivery systems due to its ability to cross the blood-brain barrier.